Cas no 1152112-22-5 (1-Benzyl-5,5-dimethylpyrrolidin-3-amine)

• Product Name: 1-Benzyl-5,5-dimethylpyrrolidin-3-amine
• CAS No: 1152112-22-5
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6124512
• PubChem ID: 66936112
• Update Time: 2025-07-24

1-Benzyl-5,5-dimethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6491096
• 1152112-22-5
• 1-benzyl-5,5-dimethylpyrrolidin-3-amine
• racemic 5,5-dimethyl-1-(phenylmethyl)-3-pyrrolidinamine
• RCVCYZIOOMXPOP-UHFFFAOYSA-N
• SCHEMBL1189331
• 1-Benzyl-5,5-dimethylpyrrolidin-3-amine

• Inchi： 1S/C13H20N2/c1-13(2)8-12(14)10-15(13)9-11-6-4-3-5-7-11/h3-7,12H,8-10,14H2,1-2H3
• InChI Key： RCVCYZIOOMXPOP-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC(CC1(C)C)N

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-Benzyl-5,5-dimethylpyrrolidin-3-amine

Recent Advances in the Study of 1-Benzyl-5,5-dimethylpyrrolidin-3-amine (CAS: 1152112-22-5) in Chemical Biology and Pharmaceutical Research

The compound 1-Benzyl-5,5-dimethylpyrrolidin-3-amine (CAS: 1152112-22-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 1-Benzyl-5,5-dimethylpyrrolidin-3-amine as a key intermediate in the synthesis of novel bioactive molecules. Its pyrrolidine core, substituted with a benzyl group and two methyl groups, offers a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound to develop derivatives with enhanced pharmacological properties, particularly in the context of central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier has been a focal point of these investigations.

In vitro and in vivo studies have demonstrated that 1-Benzyl-5,5-dimethylpyrrolidin-3-amine exhibits promising activity as a modulator of neurotransmitter systems. Specifically, it has shown affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of depression, anxiety, and Parkinson's disease. The compound's mechanism of action appears to involve allosteric modulation, which could offer advantages over traditional orthosteric ligands in terms of selectivity and reduced side effects.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 1-Benzyl-5,5-dimethylpyrrolidin-3-amine to improve yield and purity. Novel catalytic methods have been developed that reduce the number of synthetic steps while maintaining high enantiomeric purity, which is crucial for pharmaceutical applications. These improvements have significantly lowered production costs, making the compound more accessible for further research and development.

Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of 1-Benzyl-5,5-dimethylpyrrolidin-3-amine. The compound demonstrates favorable oral bioavailability and a half-life that supports once-daily dosing in potential clinical applications. However, researchers have noted the need for further optimization to address certain metabolic liabilities identified in preclinical studies.

In the context of drug discovery, several pharmaceutical companies have included 1-Benzyl-5,5-dimethylpyrrolidin-3-amine in their screening libraries for CNS-targeted therapies. The compound's structural features make it particularly attractive for fragment-based drug design approaches. Recent patent filings indicate growing commercial interest in derivatives of this compound, with applications ranging from neurological disorders to pain management.

Despite these promising developments, challenges remain in the clinical translation of 1-Benzyl-5,5-dimethylpyrrolidin-3-amine-based therapeutics. Current research efforts are focused on improving target specificity and reducing off-target effects. Additionally, the development of suitable formulations for clinical testing represents an active area of investigation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1-Benzyl-5,5-dimethylpyrrolidin-3-amine (CAS: 1152112-22-5) represents a promising scaffold for the development of novel therapeutics, particularly in the CNS domain. The compound's unique pharmacological profile and synthetic accessibility position it as a valuable tool for both basic research and drug discovery. Future studies will likely focus on expanding its therapeutic applications and addressing current limitations through structural optimization and formulation development.